Cas no 1807417-63-5 ((E)-3-(5-Hydroxy-1H-benzo[d]imidazol-6-yl)acrylic acid)

(E)-3-(5-Hydroxy-1H-benzo[d]imidazol-6-yl)acrylic acid is a synthetic organic compound featuring a benzoimidazole core conjugated with an acrylic acid moiety. Its structural framework, incorporating both hydroxy and carboxylic acid functional groups, makes it a versatile intermediate in medicinal chemistry and materials science. The compound exhibits potential as a building block for bioactive molecules due to its ability to participate in hydrogen bonding and π-π stacking interactions. Its conjugated double bond system may also contribute to photophysical properties, making it of interest in optoelectronic applications. The presence of multiple reactive sites allows for further functionalization, enhancing its utility in synthetic pathways. This compound is typically handled under controlled conditions due to its sensitivity.
(E)-3-(5-Hydroxy-1H-benzo[d]imidazol-6-yl)acrylic acid structure
1807417-63-5 structure
Product Name:(E)-3-(5-Hydroxy-1H-benzo[d]imidazol-6-yl)acrylic acid
CAS No:1807417-63-5
MF:C10H8N2O3
MW:204.18212223053
CID:4823940
Update Time:2025-10-28

(E)-3-(5-Hydroxy-1H-benzo[d]imidazol-6-yl)acrylic acid Chemical and Physical Properties

Names and Identifiers

    • (E)-3-(5-hydroxy-1H-benzo[d]imidazol-6-yl)acrylic acid
    • (E)-3-(5-Hydroxy-1H-benzo[d]imidazol-6-yl)acrylic acid
    • Inchi: 1S/C10H8N2O3/c13-9-4-8-7(11-5-12-8)3-6(9)1-2-10(14)15/h1-5,13H,(H,11,12)(H,14,15)/b2-1+
    • InChI Key: XZGNRQUAGUIJAA-OWOJBTEDSA-N
    • SMILES: OC1=CC2=C(C=C1/C=C/C(=O)O)NC=N2

Computed Properties

  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 280
  • XLogP3: 1.1
  • Topological Polar Surface Area: 86.2

(E)-3-(5-Hydroxy-1H-benzo[d]imidazol-6-yl)acrylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A061008880-250mg
(E)-3-(5-hydroxy-1H-benzo[d]imidazol-6-yl)acrylic acid
1807417-63-5 98%
250mg
$5286.66 2023-09-02
Alichem
A061008880-500mg
(E)-3-(5-hydroxy-1H-benzo[d]imidazol-6-yl)acrylic acid
1807417-63-5 98%
500mg
$8561.56 2023-09-02
Alichem
A061008880-1g
(E)-3-(5-hydroxy-1H-benzo[d]imidazol-6-yl)acrylic acid
1807417-63-5 98%
1g
$13775.26 2023-09-02

Additional information on (E)-3-(5-Hydroxy-1H-benzo[d]imidazol-6-yl)acrylic acid

Introduction to (E)-3-(5-Hydroxy-1H-benzo[d]imidazol-6-yl)acrylic acid (CAS No. 1807417-63-5)

(E)-3-(5-Hydroxy-1H-benzo[d]imidazol-6-yl)acrylic acid (CAS No. 1807417-63-5) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential therapeutic applications. This compound belongs to the class of benzo[d]imidazoles, which are known for their diverse biological activities, including antitumor, antiviral, and anti-inflammatory properties.

The chemical structure of (E)-3-(5-Hydroxy-1H-benzo[d]imidazol-6-yl)acrylic acid is characterized by a conjugated double bond and a hydroxyl group attached to the benzo[d]imidazole ring. These functional groups contribute to the compound's reactivity and biological activity, making it a promising candidate for drug development. Recent studies have focused on elucidating the mechanisms by which this compound exerts its effects and exploring its potential as a therapeutic agent.

One of the key areas of research involving (E)-3-(5-Hydroxy-1H-benzo[d]imidazol-6-yl)acrylic acid is its antitumor activity. Studies have shown that this compound can inhibit the proliferation of various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the modulation of signaling pathways that are critical for cell survival and proliferation. For instance, it has been reported that (E)-3-(5-Hydroxy-1H-benzo[d]imidazol-6-yl)acrylic acid can downregulate the expression of proteins involved in the PI3K/AKT and MAPK/ERK pathways, which are frequently dysregulated in cancer cells.

In addition to its antitumor properties, (E)-3-(5-Hydroxy-1H-benzo[d]imidazol-6-yl)acrylic acid has also been investigated for its anti-inflammatory effects. In vitro studies have demonstrated that this compound can suppress the production of pro-inflammatory cytokines such as TNF-α and IL-6 in activated immune cells. This suggests that it may have potential applications in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of (E)-3-(5-Hydroxy-1H-benzo[d]imidazol-6-yl)acrylic acid have also been studied to assess its suitability as a drug candidate. Preliminary data indicate that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. However, further research is needed to optimize these properties and ensure that the compound can be effectively delivered to target tissues in vivo.

Clinical trials are currently underway to evaluate the safety and efficacy of (E)-3-(5-Hydroxy-1H-benzo[d]imidazol-6-yl)acrylic acid in various disease settings. Early results from phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing this compound into later-stage clinical trials.

In conclusion, (E)-3-(5-Hydroxy-1H-benzo[d]imidazol-6-yl)acrylic acid (CAS No. 1807417-63-5) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and biological activities make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. Ongoing studies will continue to explore its mechanisms of action and optimize its pharmacological properties to maximize its therapeutic potential.

Recommended suppliers
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.